Cas no 886469-23-4 (PEG8-Tos)

PEG8-Tos structure

Product Name:PEG8-Tos

CAS No:886469-23-4

MF:C₂₃H₄₀O₁₁S

MW:524.622107505798

CID:3046524

PubChem ID:77078356

Update Time:2024-12-09

PEG8-Tos Chemical and Physical Properties

Names and Identifiers

- PEG9-Tos
- Peg9-ots
- 2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
- Tos-PEG8-OH
- J3.551.157A
- PEG8-Tos
- 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diol, mono(4-methylbenzenesulfonate) (9CI)
- 23-Hydroxy-3,6,9,12,15,18,21-heptaoxatricosyl 4-methylbenzenesulfonate
- Octa(ethylene glycol) mono tosylate
- CS-0109111
- WJRLJFKBPYKOHJ-UHFFFAOYSA-N
- C70395
- AKOS040742382
- 886469-23-4
- SCHEMBL16898428
- 23-[(4-METHYLBENZENESULFONYL)OXY]-3,6,9,12,15,18,21-HEPTAOXATRICOSAN-1-OL
- MS-29714
- HY-130555
- 3,6,9,12,15,18,21-Heptaoxatricosane-1,23-diol,mono(4-methylbenzenesulfonate)
- BP-21827
- DA-56671
- Inchi： 1S/C23H40O11S/c1-22-2-4-23(5-3-22)35(25,26)34-21-20-33-19-18-32-17-16-31-15-14-30-13-12-29-11-10-28-9-8-27-7-6-24/h2-5,24H,6-21H2,1H3
- InChI Key： WJRLJFKBPYKOHJ-UHFFFAOYSA-N
- SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCCOCCOCCOCCOCCO

Computed Properties

Exact Mass: 524.22913326g/mol
Monoisotopic Mass: 524.22913326g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 35
Rotatable Bond Count: 25
Complexity: 548
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.3
Topological Polar Surface Area: 137

PEG8-Tos Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21827-500mg	PEG9-Tos	886469-23-4	98%	500mg	7695CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21827-250mg	PEG9-Tos	886469-23-4	98%	250mg	4987CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21827-500mg	PEG9-Tos	886469-23-4	98%	500mg	7695.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-21827-250mg	PEG9-Tos	886469-23-4	98%	250mg	4987.0CNY	2021-07-14
MedChemExpress	HY-130555-100mg	PEG8-Tos	886469-23-4		100mg	￥120	2025-04-15
MedChemExpress	HY-130555-250mg	PEG8-Tos	886469-23-4		250mg	￥179	2025-04-15
MedChemExpress	HY-130555-500mg	PEG8-Tos	886469-23-4		500mg	￥320	2024-07-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1179751-100mg	PEG8-Tos	886469-23-4	98%	100mg	￥226	2023-02-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1179751-250mg	PEG8-Tos	886469-23-4	98%	250mg	￥160.00	2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1179751-1g	PEG8-Tos	886469-23-4	98%	1g	￥368.00	2024-04-26

PEG8-Tos Production Method

Production Method 1

5117-19-1

886469-23-4

Reaction Conditions

1.1 Reagents: Cuprous iodide , Silver oxide (Ag2O) Solvents: Dichloromethane ; 30 min, 0 °C

Reference

P-Glycoprotein-Dependent Trafficking of Nanoparticle-Drug Conjugates

Dreaden, Erik C.; Raji, Idris O.; Austin, Lauren A.; Fathi, Shaghayegh; Mwakwari, Sandra C.; et al, Small, 2014, 10(9), 1719-1723

Production Method 2

5117-19-1

886469-23-4

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 16 h, rt

Reference

Transamidation-Driven Molecular Pumps

Binks, Lorna; Tian, Chong ; Fielden, Stephen D. P. ; Vitorica-Yrezabal, Inigo J.; Leigh, David A., Journal of the American Chemical Society, 2022, 144(34), 15838-15844

Production Method 3

5117-19-1

886469-23-4

Reaction Conditions

1.1 Reagents: Potassium iodide , Silver oxide (Ag2O) Solvents: Dichloromethane ; 30 min, 0 °C

Reference

Tamoxifen-Poly(ethylene glycol)-Thiol Gold Nanoparticle Conjugates: Enhanced Potency and Selective Delivery for Breast Cancer Treatment

Dreaden, Erik C.; Mwakwari, Sandra C.; Sodji, Quaovi H.; Oyelere, Adegboyega K.; El-Sayed, Mostafa A., Bioconjugate Chemistry, 2009, 20(12), 2247-2253

Production Method 4

112-60-7

886469-23-4

Reaction Conditions

1.1 Reagents: Trityl chloride , Triethylamine Solvents: Toluene ; 5 min, rt; 3 h, 20 - 23 °C
1.2 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; < 30 °C; 30 min, 0 °C
1.3 Reagents: Tosyl chloride Solvents: Tetrahydrofuran ; 15 min, 0 °C; 5 h, 0 °C; 12 - 16 h, 20 - 25 °C
1.4 Reagents: Sodium hydride Solvents: Toluene ; 20 min, cooled
1.5 Solvents: Tetrahydrofuran ; 5 min, cooled; 6 h, 75 - 80 °C
1.6 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; < 30 °C; 30 min, 0 °C
1.7 Solvents: Tetrahydrofuran ; 15 min, 0 °C; 1.5 h, 0 °C; 12 - 16 h, 20 - 25 °C
1.8 Reagents: p-Toluenesulfonic acid Solvents: Methanol ; 2.5 h, 20 - 25 °C

Reference

Multigram chromatography-free synthesis of octa(ethylene glycol) p-toluenesulfonate

Wawro, Adam M.; Muraoka, Takahiro; Kato, Maho; Kinbara, Kazushi, Organic Chemistry Frontiers, 2016, 3(11), 1524-1534

Production Method 5

112-60-7

886469-23-4

Reaction Conditions

1.1 Reagents: Trityl chloride , Pyridine ; 3 h, rt
1.2 Reagents: Water
1.3 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 20 min, 0 °C
1.4 Reagents: Tosyl chloride Solvents: Tetrahydrofuran ; 30 min, 0 °C; 4 h, 0 °C; 15 h, rt
1.5 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.6 Solvents: Tetrahydrofuran ; 15 min, 0 °C; 4 d, 40 °C
1.7 Reagents: Sodium hydroxide , Water Solvents: Tetrahydrofuran ; 20 min, 0 °C
1.8 Solvents: Tetrahydrofuran ; 30 min, 0 °C; 1.5 h, 0 °C; 12 h, rt
1.9 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ; 14 h, 1 MPa, 50 °C; 23 h, 1 MPa, 50 °C

Reference

Chromatography-free synthesis of monodisperse oligo(ethylene glycol) mono-p-toluenesulfonates and quantitative analysis of oligomer purity

Wawro, Adam M.; Muraoka, Takahiro; Kinbara, Kazushi, Polymer Chemistry, 2016, 7(13), 2389-2394

Production Method 6

5117-19-1

886469-23-4

Reaction Conditions

1.1 Reagents: Potassium iodide , Silver oxide (Ag2O) Solvents: Dichloromethane ; 30 min, 0 °C

Reference

Characterization of a tamoxifen-tethered single-walled carbon nanotube conjugate by using NMR spectroscopy

Nelson, Donna J.; Shagufta; Kumar, Ravi, Analytical and Bioanalytical Chemistry, 2012, 404(3), 771-776

Production Method 7

5117-19-1

886469-23-4

Reaction Conditions

1.1 Reagents: Silver oxide (Ag2O) Solvents: Dichloromethane ; 15 min, 0 °C

Reference

Synthesis of Patent Blue derivatized hydrophilic dendrons dedicated to sentinel node detection in breast cancer

Kueny-Stotz, Marie; Mamlouk-Chaouachi, Hind; Felder-Flesch, Delphine, Tetrahedron Letters, 2011, 52(22), 2906-2909

Production Method 8

5117-19-1

886469-23-4

Reaction Conditions

1.1 Reagents: Silver oxide (Ag2O) Catalysts: Potassium iodide Solvents: Dichloromethane ; 28 h, 0 °C

Reference

Small Bioactivated Magnetic Quantum Dot Micelles

Roullier, Victor; Grasset, Fabien; Boulmedais, Fouzia; Artzner, Franck; Cador, Olivier; et al, Chemistry of Materials, 2008, 20(21), 6657-6665

PEG8-Tos Raw materials

PEG8-Tos Preparation Products

PEG8-Tos (886469-23-4)

PEG8-Tos Related Literature

1. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
2. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. Achieving molecular stability of racemic 4-O-benzyl-myo-inositol-1,3,5-orthoformate through crystal formation†

Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

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